4-(Pyrazin-2-yl)pyrimidin-2-amine
Overview
Description
“4-(Pyrazin-2-yl)pyrimidin-2-amine” is a compound with the CAS Number: 874792-15-1 and a molecular weight of 173.18 . The IUPAC name for this compound is 4-(2-pyrazinyl)-2-pyrimidinamine .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including “4-(Pyrazin-2-yl)pyrimidin-2-amine”, involves the use of a pyrimidine moiety, which exhibits a wide range of pharmacological activities . The synthesis process involves the design of novel heterocyclic compounds with potential biological activities .Molecular Structure Analysis
The molecular structure of “4-(Pyrazin-2-yl)pyrimidin-2-amine” consists of a pyrimidine ring attached to a pyrazine ring . The InChI code for this compound is 1S/C8H7N5/c9-8-12-2-1-6 (13-8)7-5-10-3-4-11-7/h1-5H, (H2,9,12,13) .Physical And Chemical Properties Analysis
“4-(Pyrazin-2-yl)pyrimidin-2-amine” is a solid compound with a melting point of 207 - 209 degrees Celsius . It has a molecular weight of 173.18 .Scientific Research Applications
Anticancer Agents
The compound has been used in the design and synthesis of CDK2 inhibitors as potential anticancer agents . A novel series of N,4-di (1 H -pyrazol-4-yl)pyrimidin-2-amines exhibited potent CDK2 inhibitory activity . Among them, one compound displayed sub-micromolar antiproliferative activity against a panel of 13 cancer cell lines . Mechanistic studies revealed that this compound reduced the phosphorylation of retinoblastoma at Thr821, arrested cells at the S and G2/M phases, and induced apoptosis .
Anti-fibrotic Activity
A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) . Fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC . Among them, two compounds showed the best activities with IC50 values of 45.69 μM and 45.81 μM . These compounds effectively inhibited the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro .
Synthesis of Azapentalenes
The amine group of the compound can be used in the synthesis of azapentalenes . This is achieved by ring closure by displacement of an N-iodonium intermediate by an adjacent nitrogen atom of the attached pyrazole .
Safety And Hazards
properties
IUPAC Name |
4-pyrazin-2-ylpyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N5/c9-8-12-2-1-6(13-8)7-5-10-3-4-11-7/h1-5H,(H2,9,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOLPWSHQDSVIQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1C2=NC=CN=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80594715 |
Source
|
| Record name | 4-(Pyrazin-2-yl)pyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80594715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyrazin-2-yl)pyrimidin-2-amine | |
CAS RN |
874792-15-1 |
Source
|
| Record name | 4-(Pyrazin-2-yl)pyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80594715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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